Cas no 337501-71-0 (2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide)

• Product Name: 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide
• CAS No: 337501-71-0
• MF: C₂₃H₁₆Cl₂N₂O
• MW: 407.29194355011
• CID: 3071278
• PubChem ID: 2300150
• Update Time: 2025-05-21

2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide
• 2-(2,4-Dichlorophenyl)-N-(o-tolyl)quinoline-4-carboxamide
• AKOS000570167
• Oprea1_265363
• 337501-71-0
• Oprea1_065504
• 2-(2,4-dichlorophenyl)-N-(2-methylphenyl)quinoline-4-carboxamide
• CS-0364322
• SB73201

• MDL： MFCD02047906
• Inchi： 1S/C23H16Cl2N2O/c1-14-6-2-4-8-20(14)27-23(28)18-13-22(17-11-10-15(24)12-19(17)25)26-21-9-5-3-7-16(18)21/h2-13H,1H3,(H,27,28)
• InChI Key： NLYOYDYGXWZBSV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(C(NC2C=CC=CC=2C)=O)=C2C=CC=CC2=N1)Cl

Computed Properties

• Exact Mass: 406.0639685Da
• Monoisotopic Mass: 406.0639685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide

Introduction to 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide (CAS No. 337501-71-0)

2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide, commonly referred to by its CAS number 337501-71-0, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a quinoline ring system substituted with a 2,4-dichlorophenyl group at the 2-position and an o-tolylamide group at the 4-position. These substituents play a crucial role in determining its chemical reactivity and biological functionality.

The synthesis of 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time significantly while maintaining product quality. Such innovations underscore the importance of continuous research in improving synthetic methodologies for complex molecules like this one.

The physical and chemical properties of 337501-71-0 are critical for its application in various fields. The compound exhibits a high melting point, which is advantageous for thermal stability in industrial processes. Additionally, its solubility characteristics make it suitable for use in polar solvents, facilitating its application in pharmaceutical formulations and analytical chemistry. Recent studies have also explored the electrochemical properties of this compound, revealing its potential as an electrode material in advanced energy storage systems such as supercapacitors and lithium-ion batteries.

In terms of biological activity, 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide has shown promising results in preclinical studies. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory drugs. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in recent literature, suggesting its potential role in neuroprotective therapies.

The application of CAS No. 337501-71-0 extends beyond pharmacology into materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. A study published in Advanced Materials highlighted its application as a semiconductor material in organic field-effect transistors (OFETs), where it demonstrated excellent charge transport properties. This finding opens new avenues for its use in flexible electronics and wearable devices.

In conclusion, 2-(2,4-Dichloro-phenyl)-quinoline-4-carboxylic acid o-tolylamide (CAS No. 337501-71-0) is a multifaceted compound with diverse applications across various scientific domains. Its synthesis has been refined through cutting-edge methodologies, while its physical and chemical properties continue to be explored for innovative uses. As research progresses, this compound is poised to play an increasingly significant role in advancing both therapeutic interventions and materials science technologies.